Cas no 318247-49-3 (5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde)
318247-49-3 structure
Product Name:5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde
CAS No:318247-49-3
MF:C17H13ClN2OS
MW:328.815921545029
CID:3143011
PubChem ID:2763918
Update Time:2025-04-21
5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-((4-Chlorophenyl)thio)-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde
- 5-(4-chlorophenyl)sulfanyl-1-methyl-3-phenylpyrazole-4-carbaldehyde
- MFCD00244931
- 4K-317S
- 5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl -1H-pyrazole-4-carbaldehyde
- 5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenylpyrazole-4-carbaldehyde
- AKOS005070443
- 5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde
- 318247-49-3
- 5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde
-
- Inchi： 1S/C17H13ClN2OS/c1-20-17(22-14-9-7-13(18)8-10-14)15(11-21)16(19-20)12-5-3-2-4-6-12/h2-11H,1H3
- InChI Key： MUCQXWPJYOUCQJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)SC1=C(C=O)C(C2C=CC=CC=2)=NN1C
Computed Properties
- Exact Mass: 328.0437119Da
- Monoisotopic Mass: 328.0437119Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- Melting Point: 146-149°C
5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde Security Information
- HazardClass：IRRITANT
5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM517007-1g |
5-((4-Chlorophenyl)thio)-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde |
318247-49-3 | 97% | 1g |
$418 | 2022-06-11 | |
| TRC | C028710-250mg |
5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde |
318247-49-3 | 250mg |
$ 435.00 | 2022-06-06 | ||
| TRC | C028710-500mg |
5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde |
318247-49-3 | 500mg |
$ 720.00 | 2022-06-06 | ||
| A2B Chem LLC | AI73361-1mg |
5-((4-Chlorophenyl)thio)-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde |
318247-49-3 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI73361-5mg |
5-((4-Chlorophenyl)thio)-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde |
318247-49-3 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI73361-10mg |
5-((4-Chlorophenyl)thio)-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde |
318247-49-3 | >95% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI73361-500mg |
5-((4-Chlorophenyl)thio)-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde |
318247-49-3 | >95% | 500mg |
$466.00 | 2024-04-20 | |
| A2B Chem LLC | AI73361-1g |
5-((4-Chlorophenyl)thio)-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde |
318247-49-3 | >95% | 1g |
$638.00 | 2024-04-20 | |
| A2B Chem LLC | AI73361-5g |
5-((4-Chlorophenyl)thio)-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde |
318247-49-3 | >95% | 5g |
$1624.00 | 2024-04-20 | |
| A2B Chem LLC | AI73361-10g |
5-((4-Chlorophenyl)thio)-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde |
318247-49-3 | >95% | 10g |
$2609.00 | 2024-04-20 |
5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
318247-49-3 (5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde) Related Products
- 318233-98-6(1H-Pyrazole-4-carboxaldehyde,1-methyl-5-[(4-methylphenyl)thio]-3-phenyl-)
- 318247-51-7(1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde)
- 318247-65-3(4-(chloromethyl)-5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole)
- 186683-83-0(Benzoic acid, 2-chloro-5-[1,4-dimethyl-5-(methylthio)-1H-pyrazol-3-yl]-)
- 321538-23-2(Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate)
- 186685-24-5(1H-Pyrazole, 3-(4-chlorophenyl)-4-ethyl-1-methyl-5-(methylthio)-)
- 321533-70-4(5-(4-Chlorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)
- 321998-19-0(5-(4-Methoxyphenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde)
- 318247-52-8(5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde)
- 895881-67-1(1-(3-Chlorophenyl)-5-(4-chlorophenyl)thio-3-methyl-1H-pyrazole-4-carbaldehyde)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
